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Compound of Interest

Compound Name: 2,4-Dimethylthiazole

Cat. No.: B1360104

For researchers, scientists, and professionals in drug development, access to accurate and
comprehensive chemical data is paramount. This guide provides a detailed comparison of data
for 2,4-Dimethylthiazole, cross-referencing information from two authoritative sources: the
PubChem database and the National Institute of Standards and Technology (NIST) Chemistry
WebBook. This document summarizes key physical and chemical properties, safety
information, and provides standardized experimental protocols for crucial characterization
techniques.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4-Dimethylthiazole as reported by
PubChem and NIST is presented below. These values are essential for a wide range of
applications, from reaction planning to safety assessments.
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PubChem Data

NIST Data

Molecular Formula

C5H7NS[1][2]

C5H7NS[3][4]

Molecular Weight 113.18 g/mol [2] 113.181 g/mol [3][4]
CAS Number 541-58-2 541-58-2[3][4]
N ) Data available, but requires
Boiling Point 144-146 °C at 719 mmHg[5][6] o
subscription for access[3]
Density 1.056 g/mL at 25 °C[5][7] Not readily available

Refractive Index

n20/D 1.509[5][7]

Not readily available

Flash Point 42 °C/107.6 °F[6] Not readily available
Clear colorless to light yellow B

Appearance o Not specified
liquid[5][8]
Slightly soluble in water;

Solubility soluble in alcohol and ether[5] Not specified

[9]

Safety and Hazard Information

Understanding the hazards associated with 2,4-Dimethylthiazole is critical for safe handling in

a laboratory setting. Both PubChem and various safety data sheets (SDS) provide consistent

hazard classifications.

Hazard Statement

GHS Classification

Flammability

Flammable liquid and vapor (Category 3)[2][6]

Acute Toxicity

Harmful if swallowed (Category 4, Oral)[2][10]

Skin Irritation

Causes skin irritation (Category 2)[2][6]

Eye Irritation

Causes serious eye irritation (Category 2)[2][6]

Respiratory Irritation

May cause respiratory irritation[6]
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Experimental Protocols

To ensure reproducibility and accuracy in experimental work, detailed methodologies for key
characterization techniques are provided below.

Boiling Point Determination (Capillary Method)

This method is a common and reliable technique for determining the boiling point of a small
quantity of a liquid sample.[11][12][13]

Procedure:
o Sample Preparation: Place a few milliliters of 2,4-Dimethylthiazole into a fusion tube.

o Capillary Tube: Seal one end of a capillary tube by heating it in a flame. Place the sealed
capillary tube, open end down, into the fusion tube containing the sample.

o Apparatus Setup: Attach the fusion tube to a thermometer, ensuring the sample and the
thermometer bulb are at the same level.

o Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube with heating oil or an
aluminum block).

o Observation: Heat the apparatus slowly and uniformly. Observe the capillary tube. The
temperature at which a rapid and continuous stream of bubbles emerges from the capillary is
the initial boiling point.

e Recording: Stop heating and record the temperature at which the liquid just begins to enter
the capillary tube. This is the boiling point of the liquid.

ample Preparatiol Apparatus Setup surement
Place sample in Seal one end of Place capillary in Attach fusion tub Immerse in Heat slowly Observe continuous S:gpmhgraa"[’t‘j?:gs Igeﬁ%’d
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Boiling Point Determination Workflow

Mass Spectrometry Analysis (Electron lonization)

Mass spectrometry is a powerful analytical technique used to determine the molecular weight
and elemental composition of a compound. Electron lonization (El) is a common method for
volatile organic compounds like 2,4-Dimethylthiazole.[14][15]

Procedure:

o Sample Preparation: Prepare a dilute solution of 2,4-Dimethylthiazole (approximately 10-
100 pg/mL) in a volatile organic solvent such as methanol or acetonitrile.[16] Ensure the
sample is free of any particulate matter by filtering if necessary.[16] Avoid non-volatile buffers
or salts.[17]

o Sample Introduction: Introduce the sample into the mass spectrometer. This can be done via
direct infusion or through a gas chromatography (GC) inlet.

 lonization: The sample is bombarded with a high-energy electron beam (typically 70 eV),
causing the molecule to ionize and fragment.[18]

o Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge (m/z) ratio by a mass analyzer (e.g., quadrupole or time-of-flight).

o Detection and Spectrum Generation: The separated ions are detected, and a mass spectrum
is generated, plotting the relative abundance of ions as a function of their m/z ratio. The peak
with the highest m/z often corresponds to the molecular ion.

Sample Preparation Analysis
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Mass Spectrometry (EI) Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of 2,4-Dimethylthiazole:
PubChem vs. NIST Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360104#cross-referencing-2-4-dimethylthiazole-
data-with-pubchem-and-nist]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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